Cas no 2229258-28-8 (2-3-methoxy-4-(trifluoromethyl)phenylethane-1-thiol)

• Product Name: 2-3-methoxy-4-(trifluoromethyl)phenylethane-1-thiol
• CAS No: 2229258-28-8
• MF: C₁₀H₁₁F₃OS
• MW: 236.253952264786
• CID: 6212890
• PubChem ID: 20553720
• Update Time: 2025-06-15

2-3-methoxy-4-(trifluoromethyl)phenylethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-3-methoxy-4-(trifluoromethyl)phenylethane-1-thiol
• 2229258-28-8
• 2-[3-methoxy-4-(trifluoromethyl)phenyl]ethane-1-thiol
• CREXKNPCKCSLKD-UHFFFAOYSA-N
• SCHEMBL11236397
• 2-[3-methoxy-4-(trifluoromethyl)phenyl]ethanethiol
• EN300-1941508

• Inchi： 1S/C10H11F3OS/c1-14-9-6-7(4-5-15)2-3-8(9)10(11,12)13/h2-3,6,15H,4-5H2,1H3
• InChI Key： CREXKNPCKCSLKD-UHFFFAOYSA-N
• SMILES： SCCC1C=CC(C(F)(F)F)=C(C=1)OC

Computed Properties

• Exact Mass: 236.04827063g/mol
• Monoisotopic Mass: 236.04827063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 10.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-3-methoxy-4-(trifluoromethyl)phenylethane-1-thiol

Recent Advances in the Study of 2-3-methoxy-4-(trifluoromethyl)phenylethane-1-thiol (CAS: 2229258-28-8)

The compound 2-3-methoxy-4-(trifluoromethyl)phenylethane-1-thiol (CAS: 2229258-28-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-3-methoxy-4-(trifluoromethyl)phenylethane-1-thiol as a key intermediate in the synthesis of novel bioactive molecules. Its trifluoromethyl group and thiol functionality make it a versatile building block for the development of compounds with enhanced pharmacokinetic properties. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

One of the most notable findings is the compound's ability to modulate the activity of certain protein kinases, which are critical in cell signaling and proliferation. In vitro studies have demonstrated that derivatives of 2-3-methoxy-4-(trifluoromethyl)phenylethane-1-thiol exhibit potent inhibitory effects on kinase activity, suggesting its potential as a lead compound for the development of new anticancer agents. Further investigations are underway to optimize its selectivity and efficacy.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential in antimicrobial applications. Preliminary data indicate that 2-3-methoxy-4-(trifluoromethyl)phenylethane-1-thiol and its derivatives exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria. This finding opens new avenues for the development of novel antibiotics, particularly in the face of rising antibiotic resistance.

The synthesis of 2-3-methoxy-4-(trifluoromethyl)phenylethane-1-thiol has also been a focus of recent studies. Advances in catalytic methods have enabled more efficient and scalable production of this compound, addressing previous challenges related to yield and purity. These improvements are expected to facilitate further research and development efforts.

Looking ahead, the potential applications of 2-3-methoxy-4-(trifluoromethyl)phenylethane-1-thiol extend beyond therapeutics. Its unique chemical properties make it a candidate for use in materials science, particularly in the development of functionalized polymers and coatings. Ongoing research is exploring these possibilities, with promising preliminary results.

In conclusion, 2-3-methoxy-4-(trifluoromethyl)phenylethane-1-thiol (CAS: 2229258-28-8) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its recent advancements in synthesis, biological activity, and potential therapeutic uses underscore its importance in the field. Future studies will likely focus on optimizing its properties and expanding its applications, paving the way for innovative solutions in medicine and beyond.